Cas no 2470280-10-3 (rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane)

• Product Name: rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane
• CAS No: 2470280-10-3
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 6078079
• PubChem ID: 154856746
• Update Time: 2025-06-15

rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• 2470280-10-3
• EN300-7430437
• rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane

• Inchi： 1S/C7H14N2/c1-9-5-4-8-6-2-3-7(6)9/h6-8H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： HFDCQULRGXUUDZ-RQJHMYQMSA-N
• SMILES： N1(C)CCN[C@@H]2CC[C@H]12

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3Ų

Additional information on rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane

Recent Advances in the Study of rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane (CAS: 2470280-10-3)

The compound rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane (CAS: 2470280-10-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic diaza compound, characterized by its rigid framework and stereochemical complexity, has been the subject of several cutting-edge studies aimed at exploring its pharmacological profile and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this molecule, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and stereochemical resolution of rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane, given its potential as a chiral scaffold for the design of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis route for this compound, achieving high enantiomeric purity (>99% ee) through a catalytic hydrogenation strategy. The study emphasized the importance of the stereocenter at the 2-methyl position in modulating the compound's interactions with biological targets, particularly G protein-coupled receptors (GPCRs) and ion channels.

Pharmacological evaluations of rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane have revealed promising activity as a modulator of the central nervous system (CNS). In vitro assays demonstrated its affinity for serotonin and dopamine receptors, with subtype selectivity profiles that could be leveraged for the treatment of neuropsychiatric disorders such as depression and schizophrenia. Notably, a preclinical study published in ACS Chemical Neuroscience reported that the compound exhibited anxiolytic effects in rodent models without the sedative side effects commonly associated with benzodiazepines, suggesting a potentially improved therapeutic window.

From a structural perspective, computational modeling and X-ray crystallography studies have provided insights into the molecular interactions of rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane with its biological targets. The compound's bicyclic framework appears to stabilize specific conformations that enhance binding affinity and selectivity. Density functional theory (DFT) calculations have further elucidated the electronic properties of the diazabicyclo[4.2.0]octane core, which contribute to its stability under physiological conditions and its ability to cross the blood-brain barrier.

In addition to its CNS applications, rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane has shown potential in oncology research. A recent study in Journal of Biological Chemistry identified the compound as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study reported that derivatives of this scaffold exhibited potent anti-proliferative activity against several cancer cell lines, with mechanisms involving epigenetic modulation and induction of apoptosis. These findings underscore the versatility of the diazabicyclo[4.2.0]octane framework in drug design.

Despite these advancements, challenges remain in the development of rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane-based therapeutics. Issues such as metabolic stability, scalability of synthesis, and optimization of pharmacokinetic properties are currently being addressed in ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates. Future directions may include the exploration of prodrug strategies and formulation technologies to enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, rac-(1R,6S)-2-methyl-2,5-diazabicyclo[4.2.0]octane (CAS: 2470280-10-3) represents a promising scaffold in medicinal chemistry, with demonstrated potential across multiple therapeutic areas. The latest research highlights its unique pharmacological properties and underscores the importance of continued investigation into its applications. As synthetic methodologies and biological understanding advance, this compound is poised to play a significant role in the development of next-generation therapeutics.